Cas no 1339815-49-4 (rel-(1S,2R,5R,6S)-2-(tert-butoxycarbonylamino)bicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: rel-(1S,2R,5R,6S)-2-(tert-butoxycarbonylamino)bicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 1339815-49-4
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5272178
• Update Time: 2026-03-09

rel-(1S,2R,5R,6S)-2-(tert-butoxycarbonylamino)bicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R,5R,6S)-rel-2-((tert-Butoxycarbonyl)amino)bicyclo[3.1.0]hexane-6-carboxylic acid
• (1S,2R,5R,6S)-rel-2-((tert-Butoxycarbonyl)amino)bicyclo[3.1.0]hexane-6-carboxylicacid
• (1S,2R,5R,6S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[3.1.0]hexane-6-carboxylic acid
• rel-(1R,2S,5S,6R)-2-((tert-butoxycarbonyl)amino)bicyclo[3.1.0]hexane-6-carboxylic acid
• rel-(1S,2R,5R,6S)-2-(tert-butoxycarbonylamino)bicyclo[3.1.0]hexane-6-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-7-5-4-6-8(7)9(6)10(14)15/h6-9H,4-5H2,1-3H3,(H,13,16)(H,14,15)/t6-,7-,8-,9+/m1/s1
• InChI Key： OAWYKFJBXIBPCC-BGZDPUMWSA-N
• SMILES： OC([C@H]1[C@@H]2CC[C@H]([C@@H]21)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6